Cas no 165191-97-9 (1H-Pyrrole-2-carboxaldehyde,3-methyl-4-pentyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,3-methyl-4-pentyl-
• CAS No: 165191-97-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 110543
• PubChem ID: 45116148
• Update Time: 2025-04-18

1H-Pyrrole-2-carboxaldehyde,3-methyl-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,3-methyl-4-pentyl-
• 1H-Pyrrole-2-carboxaldehyde,3-methyl-4-pentyl-(9CI)
• 1H-Pyrrole-2-carboxaldehyde, 3-methyl-4-pentyl-
• 165191-97-9
• 3-Methyl-4-pentyl-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C11H17NO/c1-3-4-5-6-10-7-12-11(8-13)9(10)2/h7-8,12H,3-6H2,1-2H3
• InChI Key： SQEYDUKQHWFZMG-UHFFFAOYSA-N
• SMILES： N1C=C(CCCCC)C(C)=C1C=O

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 32.86